Cas no 1240045-34-4 (Methyl 2-bromo-1H-indole-6-carboxylate)

• Product Name: Methyl 2-bromo-1H-indole-6-carboxylate
• CAS No: 1240045-34-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD31562164
• CID: 5024929
• PubChem ID: 46938961
• Update Time: 2026-02-28

Methyl 2-bromo-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-1H-indole-6-carboxylate
• SCHEMBL20875018
• PS-15619
• D96521
• MFCD31562164
• 1240045-34-4
• PB40024
• AC-33665
• SY346689
• Methyl 2-bromo-1H-indole-6-carboxylate

• MDL： MFCD31562164
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)7-3-2-6-5-9(11)12-8(6)4-7/h2-5,12H,1H3
• InChI Key： OJTIJVJZLDVMSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC(C(=O)OC)=CC=2N1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 2-bromo-1H-indole-6-carboxylate

Methyl 2-bromo-1H-indole-6-carboxylate: A Comprehensive Overview

Methyl 2-bromo-1H-indole-6-carboxylate, with the CAS number 1240045-34-4, is a significant compound in the field of organic chemistry, particularly in drug discovery and materials science. This compound is a derivative of indole, a heterocyclic aromatic structure that has been extensively studied due to its unique electronic properties and biological activity. The methyl ester group at the 6-position and the bromine substituent at the 2-position contribute to its distinct chemical profile, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the importance of Methyl 2-bromo-1H-indole-6-carboxylate in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The indole core is known for its ability to interact with protein targets, and the substituents on this compound further enhance its versatility in binding interactions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer drug development.

In addition to its medicinal applications, Methyl 2-bromo-1H-indole-6-carboxylate has also found relevance in materials science. Its structure lends itself well to applications in organic electronics, where heterocyclic compounds are often used as semiconducting materials. The bromine substituent can act as an electron-withdrawing group, modulating the electronic properties of the molecule to suit specific device requirements. Recent advancements in this area have been documented in *Advanced Materials*, where researchers utilized this compound as a precursor for synthesizing novel organic semiconductors with improved charge transport properties.

The synthesis of Methyl 2-bromo-1H-indole-6-carboxylate typically involves multi-step organic reactions. A common approach begins with the preparation of indole derivatives through cyclization reactions, followed by functionalization at specific positions. The introduction of the methyl ester group and bromine substituent requires precise control over reaction conditions to ensure high yields and product purity. Optimization strategies reported in recent literature emphasize the use of catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact.

From an analytical standpoint, Methyl 2-bromo-1H-indole-6-carboxylate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties. For example, high-resolution NMR spectra can confirm the positions of substituents on the indole ring, while X-ray crystallography can reveal detailed information about its three-dimensional arrangement.

Looking ahead, the continued exploration of Methyl 2-bromo-1H-indole-6-carboxylate is expected to yield further discoveries across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key compound for advancing both fundamental research and applied technologies. As interdisciplinary collaborations between chemists, biologists, and materials scientists intensify, this compound is poised to contribute significantly to breakthroughs in drug development and functional materials.